Cas no 81886-35-3 (2-methyl-1-(thiophen-2-yl)propan-2-amine)

• Product Name: 2-methyl-1-(thiophen-2-yl)propan-2-amine
• CAS No: 81886-35-3
• MF: C₈H₁₃NS
• MW: 155.26052069664
• CID: 2112944
• PubChem ID: 13096683
• Update Time: 2025-10-24

2-methyl-1-(thiophen-2-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1-(thiophen-2-yl)propan-2-amine
• [1,1-Dimethyl-2-(thiophen-2-yl)ethyl]amine
• IVIXZMKIMIUVDY-UHFFFAOYSA-N
• alpha,alpha-Dimethyl-beta-(thienyl)ethaneamine
• alpha, alpha-Dimethyl-beta-(thienyl)ethanamine

• Inchi： 1S/C8H13NS/c1-8(2,9)6-7-4-3-5-10-7/h3-5H,6,9H2,1-2H3
• InChI Key： IVIXZMKIMIUVDY-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CC(C)(C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 112
• XLogP3: 2
• Topological Polar Surface Area: 54.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-methyl-1-(thiophen-2-yl)propan-2-amine

2-Methyl-1-(Thiophen-2-Yl)Propan-2-Amine: A Comprehensive Overview

2-Methyl-1-(thiophen-2-yl)propan-2-amine, also known by its CAS number 81886-35-3, is a compound of significant interest in the fields of organic chemistry and materials science. This molecule, characterized by its unique structure featuring a thiophene ring and a tertiary amine group, has garnered attention due to its potential applications in drug design, catalysis, and advanced materials development. Recent studies have further elucidated its properties, making it a subject of ongoing research.

The molecular structure of 2-methyl-1-(thiophen-2-yl)propan-2-amine is notable for its thiophene moiety, which contributes to its aromaticity and electronic properties. The presence of the tertiary amine group introduces additional functionality, enabling interactions with various chemical systems. This combination makes the compound versatile in its applications. For instance, researchers have explored its role as a ligand in transition metal catalysis, where its ability to coordinate with metal centers enhances catalytic efficiency.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of 81886-35-3. Quantum mechanical calculations reveal that the thiophene ring exhibits significant π-electron delocalization, which influences the compound's reactivity and stability. Furthermore, the steric effects arising from the methyl groups attached to the nitrogen atom play a crucial role in determining its stereochemical behavior during reactions.

In the realm of pharmaceuticals, 2-methyl-1-(thiophen-2-yl)propan-2-amine has been investigated as a potential lead compound for drug development. Its ability to modulate enzyme activity and interact with biological targets makes it a promising candidate for therapeutic applications. For example, studies have shown that derivatives of this compound can inhibit certain kinases involved in cancer progression, highlighting its potential in oncology.

Another area of active research involves the use of 81886-35-3 in materials science. Its unique electronic properties make it a candidate for applications in organic electronics, such as field-effect transistors and light-emitting diodes (LEDs). Recent experiments have demonstrated that thin films of this compound exhibit favorable charge transport characteristics, suggesting its utility in next-generation electronic devices.

The synthesis of 2-methyl-1-(thiophen-2-yl)propan-2-amine has also been optimized through innovative chemical methodologies. Researchers have developed efficient routes using organocatalysis and transition metal-mediated coupling reactions. These advancements not only enhance the scalability of production but also pave the way for further structural modifications to tailor the compound's properties for specific applications.

In conclusion, 2-methyl-1-(thiophen-2-ylium)propanammonium chloride, or CAS 81886 35 3, stands as a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure and functional groups make it a valuable tool in drug discovery, catalysis, and materials innovation. As research continues to uncover new aspects of its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.